3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-3-[(4-propan-2-ylbenzoyl)amino]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-14(2)15-7-9-16(10-8-15)20(24)22-18-6-4-5-17(13-18)19(23)21-11-12-25-3/h4-10,13-14H,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: BRTTZBNRODXTGU-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCCOC

Description

3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide, also known as IMB-110, is a chemical compound that has been of interest to researchers due to its potential application in the field of medicine. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide works by inhibiting the activity of certain enzymes and proteins in the body. In cancer cells, 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide inhibits the activity of histone deacetylase, which is involved in the regulation of gene expression. In Alzheimer's disease, 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide inhibits the activity of beta-secretase, which is involved in the formation of amyloid plaques.
Biochemical and Physiological Effects:
3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor effects. In addition, 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide has been found to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide in lab experiments is its ability to inhibit the activity of specific enzymes and proteins, allowing for the investigation of their role in disease. However, one limitation of using 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide. One area of interest is its potential use in combination with other drugs for cancer treatment. Another area of interest is its potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Finally, further investigation into the mechanism of action of 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide could lead to the development of new drugs with similar properties.

Synthesis Methods

3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide can be synthesized using a multi-step process starting with 4-isopropylbenzoic acid. The acid is first converted to the acid chloride using thionyl chloride, which is then reacted with 2-methoxyethylamine to form the corresponding amide. The amide is then reacted with 4-(dimethylamino)pyridine and N,N'-dicyclohexylcarbodiimide to form the final product, 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide has been studied for its potential use in treating various diseases, including cancer and Alzheimer's disease. In cancer research, 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide has been found to inhibit the growth of cancer cells, making it a potential candidate for chemotherapy. In Alzheimer's disease research, 3-[(4-isopropylbenzoyl)amino]-N-(2-methoxyethyl)benzamide has been found to inhibit the formation of amyloid plaques, which are a hallmark of the disease.